Cas no 61203-54-1 (4-bromo-2,6-dimethoxybenzoic acid)

4-bromo-2,6-dimethoxybenzoic acid structure
61203-54-1 structure
Product Name:4-bromo-2,6-dimethoxybenzoic acid
CAS No:61203-54-1
MF:C9H9BrO4
MW:261.069362401962
CID:488576
PubChem ID:71398293
Update Time:2025-04-19

4-bromo-2,6-dimethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-bromo-2,6-dimethoxy-
    • 4-bromo-2,6-dimethoxybenzoic acid
    • starbld0020511
    • 61203-54-1
    • SCHEMBL20564431
    • EN300-1910109
    • Z1999518989
    • DTXSID00819735
    • CS-0379384
    • Inchi: 1S/C9H9BrO4/c1-13-6-3-5(10)4-7(14-2)8(6)9(11)12/h3-4H,1-2H3,(H,11,12)
    • InChI Key: SGXLLIOGWIOYDZ-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(C(=O)O)=C(C=1)OC)OC

Computed Properties

  • Exact Mass: 259.96837
  • Monoisotopic Mass: 259.96842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76

4-bromo-2,6-dimethoxybenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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